N-(4-fluorophenyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide

• IUPAC Name: N-(4-fluorophenyl)-3-[(4-methylphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C20H17FN2O3S/c1-14-5-11-19(12-6-14)27(25,26)23-18-4-2-3-15(13-18)20(24)22-17-9-7-16(21)8-10-17/h2-13,23H,1H3,(H,22,24)
• InChI Key: JRJIAELXTMCXLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C20H17FN2O3S
• Molecular Weight: 384.4 g/mol

Description

N-(4-fluorophenyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide, also known as FSBA, is a chemical compound that has been widely used in scientific research. It is a sulfonamide-based compound that has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide is not fully understood, but it is believed to act as an inhibitor of protein-protein interactions and enzyme activity. It has been shown to bind to specific sites on proteins and to disrupt their function. N-(4-fluorophenyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide has also been shown to have an effect on the activity of enzymes involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
N-(4-fluorophenyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of a number of enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. N-(4-fluorophenyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide has also been shown to affect the activity of ion channels and receptors, which are involved in the transmission of signals in the nervous system.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide has several advantages for use in lab experiments. It is a relatively small molecule that can easily penetrate cell membranes and interact with intracellular targets. It is also stable and can be stored for long periods of time. However, N-(4-fluorophenyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide also has some limitations. It may not be suitable for use in vivo due to its potential toxicity and lack of selectivity for specific targets.

Future Directions

There are several future directions for the use of N-(4-fluorophenyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide in scientific research. One area of interest is the development of new drugs and therapies based on the mechanism of action of N-(4-fluorophenyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide. Another area of interest is the use of N-(4-fluorophenyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide as a probe to study the function of specific proteins and enzymes. Finally, the development of new synthesis methods for N-(4-fluorophenyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide and related compounds may lead to the discovery of new drugs and therapies.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide involves the reaction of 4-fluoroaniline with 4-methylbenzenesulfonyl chloride to form N-(4-fluorophenyl)-4-methylbenzenesulfonamide. This intermediate is then reacted with 3-aminobenzamide to form N-(4-fluorophenyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide. The synthesis of N-(4-fluorophenyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide has been reported in the literature and can be performed using standard laboratory techniques.

Scientific Research Applications

N-(4-fluorophenyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide has been used in a variety of scientific research applications, including the study of protein-protein interactions, enzyme activity, and receptor binding. It has been used as a probe to identify binding sites on proteins and to study the mechanism of action of enzymes. N-(4-fluorophenyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide has also been used in the development of new drugs and therapies.